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Compound of Interest

Compound Name: 1H-Indene, 1-methylene-

Cat. No.: B1594620 Get Quote

For Immediate Reference: Treat 1H-Indene, 1-methylene- as a flammable hazardous

chemical waste. Adherence to your institution's specific hazardous waste protocols is

mandatory. This guide provides a comprehensive overview of the essential safety and logistical

procedures for the proper disposal of 1H-Indene, 1-methylene- (CAS: 2471-84-3), designed

for researchers, scientists, and drug development professionals.

Pre-Disposal Safety and Handling
Before initiating the disposal process, ensure all necessary personal protective equipment

(PPE) is worn to minimize exposure risks. Handle the chemical waste within a well-ventilated

area, preferably inside a chemical fume hood.

Required Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Covering: A flame-retardant laboratory coat.

Step-by-Step Disposal Protocol
The proper disposal of 1H-Indene, 1-methylene- is critical for laboratory safety and

environmental compliance. Follow this procedural guidance for collecting and preparing the

chemical waste for final disposal.
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Step 1: Waste Characterization While a complete GHS classification for 1H-Indene, 1-
methylene- is not readily available, its physical and chemical properties necessitate that it be

handled as a hazardous waste. Based on available data, it is a flammable liquid.

Step 2: Waste Collection

Container Selection: Use a dedicated, leak-proof, and chemically compatible container for

waste accumulation. The original container, if in good condition, is a suitable option. Ensure

the container has a secure screw-top cap.

Avoid Mixing: Do not mix 1H-Indene, 1-methylene- waste with other waste streams unless

explicitly authorized by your institution's Environmental Health and Safety (EHS) department.

Incompatible materials can lead to dangerous chemical reactions.

Step 3: Labeling and Documentation Properly labeling the waste container is crucial for safety

and regulatory compliance.

Labeling: Clearly label the container with the words "HAZARDOUS WASTE."

Contents Declaration: Specify the contents as "1H-Indene, 1-methylene-" and list all

constituents and their approximate percentages.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area within the laboratory where the waste is generated.

Segregation: Ensure the container is segregated from incompatible materials, such as

oxidizing agents.[1]

Container Integrity: Regularly inspect the container for any signs of leakage or degradation.

[1]

Step 5: Arranging for Final Disposal
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Contact EHS: Once the waste container is full or has been in the SAA for the maximum

allowed time (typically up to one year, but institutional policies may vary), contact your

institution's EHS department to arrange for a hazardous waste pickup.[1][2]

Professional Disposal: The standard and recommended method for the final disposal of 1H-
Indene, 1-methylene- is incineration at a licensed hazardous waste disposal facility.[3]

Quantitative Data and Chemical Identifiers
The following table summarizes key quantitative data and identifiers for 1H-Indene, 1-
methylene-.

Property Value Reference

CAS Number 2471-84-3 [4]

Molecular Formula C10H8 [4][5]

Molecular Weight 128.17 g/mol [4][6]

Flash Point 77.5°C [5]

RCRA Waste Code
Not explicitly listed. Treat as

D001 (Ignitable) for safety.

Based on general safety

principles.[7]

Note on RCRA Waste Code: While the flash point of 77.5°C is above the 60°C threshold for the

D001 ignitability characteristic, it is best practice to manage all laboratory chemical waste

through a hazardous waste program. Your EHS department will make the final waste

determination.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1H-Indene, 1-
methylene-.
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'HAZARDOUS WASTE'

'1H-Indene, 1-methylene-'

Step 4: Store in Designated
Satellite Accumulation Area (SAA)

Step 5: Arrange for Pickup
by Institutional EHS

Step 6: Professional Disposal
(Incineration)
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Disposal workflow for 1H-Indene, 1-methylene-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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